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Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3'-Hydroxyxanthyletin, a linear pyranocoumarin. The document is intended to
serve as a foundational resource for researchers, scientists, and professionals involved in drug
development and natural product chemistry. It consolidates available data on the compound's
identity, chemical structure, and key physical and chemical characteristics. While experimental
data for some properties remain elusive in publicly accessible literature, this guide presents the
established information and outlines standard methodologies for the experimental
determination of these properties.

Introduction

3'-Hydroxyxanthyletin, with the IUPAC name 7-hydroxy-8,8-dimethyl-2H,8H-pyrano[3,2-
g]lchromen-2-one, is a derivative of xanthyletin, belonging to the class of linear
pyranocoumarins. These compounds are of interest to the scientific community due to the
diverse biological activities exhibited by the broader coumarin family. A thorough understanding
of the physicochemical properties of 3'-Hydroxyxanthyletin is fundamental for any research
and development activities, including the design of synthesis pathways, formulation
development, and the investigation of its biological and pharmacological potential.
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Chemical Identity and Structure

The fundamental identifying information for 3'-Hydroxyxanthyletin is summarized in the table
below.

Identifier Value

7-hydroxy-8,8-dimethyl-2H,8H-pyrano[3,2-

Systematic Name
glchromen-2-one

Molecular Formula C14H1204

Molecular Weight 244.246 g/mol

CAS Registry Number 165900-08-3

Chemical Class Linear Pyranocoumarin

The chemical structure of 3'-Hydroxyxanthyletin is characterized by a coumarin core fused
with a pyran ring.

Physicochemical Properties

A summary of the known physicochemical properties of 3'-Hydroxyxanthyletin is presented in
the following table. It is important to note that experimental values for melting and boiling points
are not readily available in the current body of scientific literature.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b11929846?utm_src=pdf-body
https://www.benchchem.com/product/b11929846?utm_src=pdf-body
https://www.benchchem.com/product/b11929846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value/Description
Physical State Solid (predicted)
Melting Point Data not available
Boiling Point Data not available

Soluble in: Chloroform, Dichloromethane, Ethyl
Solubility Acetate, Dimethyl Sulfoxide (DMSO), Acetone,
Methanol, Ethanol, Pyridine.[1]

_ Described as an extremely weak basic
pKa (predicted) )
(essentially neutral) compound.

XlogP (predicted) 2.7

Experimental Protocols

While specific experimental protocols for the determination of the physicochemical properties of
3'-Hydroxyxanthyletin are not detailed in the literature, standard methodologies for
compounds of this nature can be applied.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.

General Protocol using a Digital Melting Point Apparatus:

o Sample Preparation: A small amount of finely powdered, dry 3'-Hydroxyxanthyletin is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a digital melting point
apparatus.

o Rapid Determination (Optional): A rapid heating rate (10-20 °C/min) can be used to quickly
determine an approximate melting range.
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e Accurate Determination: The apparatus is allowed to cool to at least 20 °C below the
approximate melting point. A new sample is then heated at a slow rate (1-2 °C/min) to allow
for thermal equilibrium between the sample, the heating block, and the thermometer.

o Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the last solid particle melts (completion of melting) are
recorded as the melting range.

Solubility Determination

Understanding the solubility of a compound is crucial for its formulation, delivery, and biological
testing.

General Qualitative Solubility Testing Protocol:

o Sample Preparation: A small, accurately weighed amount of 3'-Hydroxyxanthyletin (e.g., 1-
5 mg) is placed into a clean, dry test tube.

e Solvent Addition: A measured volume of the solvent to be tested (e.g., 0.1 mL) is added to
the test tube.

o Observation: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period
(e.g., 1-2 minutes).

» Classification: The solubility is visually assessed and can be classified as:
o Soluble: The solid completely dissolves, leaving a clear solution.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: The solid does not appear to dissolve at all.

e Incremental Solvent Addition: If the compound does not dissolve in the initial volume, further
aliquots of the solvent can be added to determine an approximate solubility limit.
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Logical Workflow for Physicochemical
Characterization

The process of characterizing the physicochemical properties of a compound like 3'-
Hydroxyxanthyletin follows a logical progression.
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Workflow for Physicochemical Characterization
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Caption: Logical workflow for the physicochemical characterization of a compound.
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Conclusion

This technical guide has synthesized the currently available physicochemical data for 3'-
Hydroxyxanthyletin. While foundational information regarding its chemical identity and
structure is established, a notable gap exists in the experimental determination of key
properties such as its melting and boiling points. The provided general experimental protocols
offer a starting point for researchers seeking to fill these knowledge gaps. Further experimental
investigation is crucial to build a comprehensive physicochemical profile of 3'-
Hydroxyxanthyletin, which will undoubtedly facilitate its future exploration in various scientific
and developmental contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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